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Performance Showdown: Pigment Red 146
Across Diverse Polymer Matrices
A comprehensive guide for researchers and industry professionals on the performance

characteristics of Pigment Red 146 in various polymer systems. This report details key

performance indicators, supported by experimental data and standardized testing protocols, to

aid in material selection and formulation development.

Pigment Red 146, a monoazo pigment, is a popular choice for imparting a vibrant, bluish-red

hue to a wide array of materials. Its performance, however, is intrinsically linked to the polymer

matrix in which it is dispersed. This guide provides a comparative analysis of Pigment Red
146's performance in common polymer matrices, including Polyvinyl Chloride (PVC),

Polyolefins (Polyethylene and Polypropylene), and other engineering plastics.

Quantitative Performance Analysis
The following tables summarize the key performance attributes of Pigment Red 146 in different

polymer systems based on collated technical data. These values provide a baseline for

comparison; actual performance may vary depending on processing conditions, formulation

components, and end-use application.

Table 1: Lightfastness and Heat Stability of Pigment Red 146
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Polymer Matrix
Lightfastness (Blue Wool
Scale, 1-8)

Heat Stability (°C)

Rigid PVC 8[1][2] ~200

Plasticized PVC Not specified ~200

Polyethylene (PE) Not specified <200[3]

Polypropylene (PP) Not specified <200[3]

General Plastics 7[2] 240[2]

Table 2: Migration and Chemical Resistance of Pigment Red 146 (Scale 1-5, 5=Excellent)

Polymer Matrix
Migration
Resistance

Acid
Resistance

Alkali
Resistance

Oil Resistance

PVC 5 4 4 5[2]

Polyolefins (PE,

PP)
Not specified Not specified Not specified Not specified

General Plastics 5 4-5 4 5[4]

Visualizing the Evaluation Workflow
The selection and evaluation of a pigment for a specific polymer application follows a logical

progression. The following diagram illustrates a typical workflow from initial material selection to

final performance validation.
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Pigment Performance Evaluation Workflow

1. Material Selection

2. Sample Preparation

3. Performance Testing

4. Data Analysis & Reporting
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Generate Report
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Caption: A flowchart outlining the key stages in the evaluation of pigment performance within a

polymer matrix.
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Experimental Protocols
The data presented in this guide is based on standardized testing methodologies. Below are

summaries of the key experimental protocols.

Lightfastness Testing (Adapted from ISO 4892-2)
Lightfastness is assessed by exposing pigmented polymer samples to a xenon-arc lamp under

controlled conditions, simulating exposure to sunlight.[5][6]

Sample Preparation: Prepare standardized plaques or films of the pigmented polymer.

Apparatus: Utilize a xenon-arc weathering apparatus equipped with appropriate filters to

simulate daylight.

Exposure Conditions: Expose the samples to a specified irradiance level, temperature, and

humidity. A portion of each sample is masked to serve as an unexposed reference.

Evaluation: At predetermined intervals, compare the color change of the exposed portion to

the unexposed portion using the Blue Wool Scale (1-8), where 8 represents the highest

lightfastness.[7] The comparison is typically done visually or instrumentally using a

spectrophotometer.

Heat Stability Testing (Adapted from EN 12877)
This test determines the resistance of the pigment to color change at elevated processing

temperatures.[8][9][10]

Sample Preparation: Prepare a masterbatch of the pigment in the desired polymer. This is

then let down with natural polymer to the final desired concentration.

Processing: The pigmented polymer is processed through an injection molding machine or a

two-roll mill at a series of increasing temperatures.[8][11]

Dwell Time: At each temperature, the material is held for a specified duration (e.g., 5

minutes) before molding a sample plaque.[11]
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Evaluation: The color of the plaques produced at different temperatures is compared to a

reference plaque produced at the lowest temperature. The heat stability is reported as the

highest temperature at which no significant color change is observed.

Migration Resistance Testing (Adapted from EN 14469-4)
This method evaluates the tendency of a pigment to migrate from a colored plastic to a material

in contact with it.

Sample Preparation: A plaque of the pigmented polymer is prepared. A plaque of a white,

plasticized PVC is used as the contact material.

Test Assembly: The colored plaque and the white PVC plaque are placed in direct contact

under a specified pressure.

Incubation: The assembly is placed in an oven at a specified temperature (e.g., 80°C) for a

set period (e.g., 24 hours).

Evaluation: After the incubation period, the white PVC plaque is examined for any color

staining. The degree of migration is assessed using a 5-step grey scale, where a rating of 5

indicates no migration.[12]

In conclusion, Pigment Red 146 exhibits excellent performance in rigid PVC, particularly in

terms of lightfastness. Its heat stability in polyolefins is more limited, precluding its use in high-

temperature processing applications for these polymers.[3] The choice of polymer matrix is

therefore a critical factor in harnessing the full potential of this vibrant red pigment.

Researchers and formulators are encouraged to conduct their own specific testing to verify

performance in their unique formulations and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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